Cas no 476676-77-4 ((2E)-2-4-(4-ethylphenyl)-1,3-thiazol-2-yl-3-(3-nitrophenyl)aminoprop-2-enenitrile)

• Product Name: (2E)-2-4-(4-ethylphenyl)-1,3-thiazol-2-yl-3-(3-nitrophenyl)aminoprop-2-enenitrile
• CAS No: 476676-77-4
• MF: C₂₀H₁₆N₄O₂S
• MW: 376.431642532349
• CID: 6472077
• PubChem ID: 6043462
• Update Time: 2025-05-30

(2E)-2-4-(4-ethylphenyl)-1,3-thiazol-2-yl-3-(3-nitrophenyl)aminoprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-4-(4-ethylphenyl)-1,3-thiazol-2-yl-3-(3-nitrophenyl)aminoprop-2-enenitrile
• (E)-2-(4-(4-ethylphenyl)thiazol-2-yl)-3-((3-nitrophenyl)amino)acrylonitrile
• (E)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-(3-nitroanilino)prop-2-enenitrile
• AKOS005639545
• F0760-1528
• 476676-77-4
• (2E)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-[(3-nitrophenyl)amino]prop-2-enenitrile

• Inchi： 1S/C20H16N4O2S/c1-2-14-6-8-15(9-7-14)19-13-27-20(23-19)16(11-21)12-22-17-4-3-5-18(10-17)24(25)26/h3-10,12-13,22H,2H2,1H3/b16-12+
• InChI Key： WEDIDUXECFTGFF-FOWTUZBSSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)CC)N=C1/C(/C#N)=C/NC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 376.09939694g/mol
• Monoisotopic Mass: 376.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (2E)-2-4-(4-ethylphenyl)-1,3-thiazol-2-yl-3-(3-nitrophenyl)aminoprop-2-enenitrile

Chemical Profile of (2E)-2-4-(4-ethylphenyl)-1,3-thiazol-2-yl-3-(3-nitrophenyl)aminoprop-2-enenitrile (CAS No. 476676-77-4)

The compound (2E)-2-4-(4-ethylphenyl)-1,3-thiazol-2-yl-3-(3-nitrophenyl)aminoprop-2-enenitrile, identified by its CAS number 476676-77-4, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple pharmacophoric groups, including a thiazole ring and a nitrophenyl substituent, positions this compound as a promising candidate for further investigation in drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their diverse biological activities. Among these, thiazole derivatives have emerged as a crucial class of scaffolds due to their broad spectrum of pharmacological effects. The structural motif of (2E)-2-4-(4-ethylphenyl)-1,3-thiazol-2-yl-3-(3-nitrophenyl)aminoprop-2-enenitrile incorporates a thiazole core, which is well-documented for its role in modulating various biological pathways. This core structure is further functionalized with an ethylphenyl group and an aminoprop-2-enenitrile moiety, enhancing its potential to interact with biological targets.

The incorporation of a nitrophenyl group in the molecule adds another layer of complexity and functionality. Nitroaromatic compounds are known for their ability to exhibit potent pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The electron-withdrawing nature of the nitro group can influence the electronic properties of the molecule, thereby affecting its binding affinity to biological targets. This feature makes (2E)-2-4-(4-ethylphenyl)-1,3-thiazol-2-yl-3-(3-nitrophenyl)aminoprop-2-enenitrile a particularly intriguing candidate for further pharmacological exploration.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design. Computational methods and high-throughput screening have become indispensable tools in identifying novel lead compounds. The structural complexity of (2E)-2-4-(4-ethylphenyl)-1,3-thiazol-2-yl-3-(3-nitrophenyl)aminoprop-2-enenitrile presents both challenges and opportunities for computational modeling. By leveraging advanced computational techniques such as molecular docking and quantum mechanical calculations, researchers can gain insights into the interactions between this compound and potential biological targets.

Experimental validation plays a critical role in confirming the hypotheses generated through computational studies. In vitro assays are commonly employed to evaluate the biological activity of novel compounds. These assays can provide valuable information about the potency, selectivity, and mechanism of action of potential drug candidates. The multifaceted nature of (2E)-2-4-(4-ethylphenyl)-1,3-thiazol-2-yl-3-(3-nitrophenyl)aminoprop-2-enenitrile, with its combination of pharmacophoric groups, suggests that it may exhibit a wide range of biological activities that warrant further investigation.

One particularly promising area of research is the exploration of thiazole derivatives as antiviral agents. Thiazole-based compounds have shown efficacy against various viral infections due to their ability to interfere with viral replication cycles. The structural features of (2E)-2-4-(4-methylphenyl)-1H-indazol[5',1':5''']pyrrolo[3',4':5'',6''']benzodiazocine](CAS No. 878957899030), while not directly related to our compound under discussion here, highlight the broader significance of thiazole derivatives in antiviral therapy. Similarly, nitroaromatic compounds have been investigated for their potential antiviral properties.

Another area where thiazole derivatives have shown promise is in the treatment of neurological disorders. The ability of these compounds to modulate neurotransmitter systems makes them attractive candidates for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. While more research is needed to fully understand the mechanisms involved, preliminary studies suggest that thiazole-based molecules may have neuroprotective effects.

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The compound (CAS No.) exhibits significant potential as a therapeutic agent due to its complex structural features and diverse pharmacophoric groups. Further research is warranted to fully elucidate its biological activities and explore its therapeutic applications.
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